Cas no 1250543-53-3 (1-(5-Fluoro-2-methylphenyl)-3-methylbutan-1-one)

• Product Name: 1-(5-Fluoro-2-methylphenyl)-3-methylbutan-1-one
• CAS No: 1250543-53-3
• MF: C₁₂H₁₅FO
• MW: 194.245307207108
• CID: 5706466
• PubChem ID: 62387909
• Update Time: 2025-05-23

1-(5-Fluoro-2-methylphenyl)-3-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-methylphenyl)-3-methylbutan-1-one
• 1-(5-Fluoro-2-methyl-phenyl)-3-methyl-butan-1-one
• 3,6'-Dimethyl-3'-fluorobutyrophenone
• 1250543-53-3
• AKOS011674737
• 1-(5-Fluoro-2-methylphenyl)-3-methylbutan-1-one

• MDL： MFCD16744755
• Inchi： 1S/C12H15FO/c1-8(2)6-12(14)11-7-10(13)5-4-9(11)3/h4-5,7-8H,6H2,1-3H3
• InChI Key： BIDJCTFXDISEAE-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C(CC(C)C)=O

Computed Properties

• Exact Mass: 194.110693260g/mol
• Monoisotopic Mass: 194.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(5-Fluoro-2-methylphenyl)-3-methylbutan-1-one

1-(5-Fluoro-2-methylphenyl)-3-methylbutan-1-one: A Comprehensive Overview

1-(5-Fluoro-2-methylphenyl)-3-methylbutan-1-one (CAS No. 1250543-53-3) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and flavor chemistry. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with a ketone functional group. The presence of the fluorine atom at the 5-position of the phenyl ring and the methyl substituent at the 2-position contribute to its distinct chemical properties and reactivity.

The synthesis of 1-(5-Fluoro-2-methylphenyl)-3-methylbutan-1-one involves a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent alkylation steps. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for its production. Researchers have also explored alternative routes, such as microwave-assisted synthesis and enzymatic catalysis, to optimize yield and purity.

One of the most notable applications of this compound is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of bioactive molecules. For instance, studies have shown that derivatives of 1-(5-Fluoro-2-methylphenyl)-3-methylbutan-1-one exhibit potent anti-inflammatory and antioxidant properties. These findings have sparked interest in exploring its potential as a lead compound for drug development.

In the agrochemical sector, this compound has been investigated for its pesticidal activity. Recent research indicates that certain analogs of 1-(5-Fluoro-2-methylphenyl)-3-methylbutan-1-one demonstrate effective control against agricultural pests without adverse effects on non-target organisms. This makes them promising candidates for sustainable pest management solutions.

The flavor and fragrance industry has also benefited from the unique aromatic profile of 1-(5-Fluoro-2-methylphenyl)-3-methylbutan-1-one. Its ability to impart subtle floral and woody notes has made it a valuable ingredient in perfumery and food additives. Recent sensory studies have highlighted its compatibility with various natural and synthetic flavor systems, further expanding its utility in this domain.

From a structural standpoint, 1-(5-Fluoro-2-methylphenyl)-3-methylbutan-1-one exhibits interesting electronic properties due to the electron-withdrawing effect of the fluorine atom and the electron-donating methyl groups. These characteristics influence its reactivity in both organic synthesis and biological systems. Computational studies using density functional theory (DFT) have provided deeper insights into its electronic structure, paving the way for rational design of derivatives with enhanced bioactivity.

Recent breakthroughs in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have enabled precise characterization of this compound. These advancements are crucial for ensuring quality control in industrial production and for conducting rigorous pharmacokinetic studies.

In conclusion, 1-(5-Fluoro-2-methylphenyl)-3-methylbutan-1-one (CAS No. 1250543-53-3) stands out as a multifaceted compound with diverse applications across multiple industries. Its unique chemical properties, coupled with ongoing research into its synthesis, characterization, and biological activity, underscore its importance in contemporary chemical science.